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Compound of Interest |

4-Bromo-3-methylaniline
Compound Name:

hydrochloride
CAS No.: 202925-03-9
Cat. No.: B1290658

Get Quote

4-Bromo-3-methylaniline (CAS No. 6933-10-4), also known as 4-bromo-m-toluidine, is a

substituted aniline that serves as a highly versatile and strategic building block in modern
organic synthesis.[1][2] Its utility in the development of pharmaceuticals, agrochemicals, and
advanced materials stems from a unique confluence of three distinct reactive centers within its
structure: a nucleophilic amino group, an aromatic ring primed for electrophilic substitution, and
a carbon-bromine bond that is an excellent handle for transition-metal-catalyzed cross-coupling
reactions.[1] This guide provides an in-depth analysis of these reactive sites, offering field-
proven insights into the causality behind experimental choices and providing actionable
protocols for its synthetic manipulation.

The strategic placement of the amino, methyl, and bromo substituents creates a molecule with
nuanced reactivity. The interplay of their electronic and steric effects dictates the regiochemical
outcome of reactions, allowing for precise control in the construction of complex molecular
architectures. Understanding these subtleties is paramount for any researcher aiming to
leverage this compound's full synthetic potential.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1290658#bc-rfq
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromo-3-methylaniline-custom-organic-synthesis-le
https://www.guidechem.com/encyclopedia/4-bromo-3-methylaniline-dic14758.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromo-3-methylaniline-custom-organic-synthesis-le
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical & Spectroscopic Data

A foundational understanding begins with the molecule's fundamental properties. The data
below is compiled for easy reference.

Property Value Source
CAS Number 6933-10-4 [3]
Molecular Formula C7HsBrN [4]
Molecular Weight 186.05 g/mol [3]
Appearance Grey to brownish crystalline 4]
powder
Melting Point 79-83 °C [4]
Boiling Point 240 °C [4]

0 2.28 (s, 3H), 3.39 (brs, 2H),

1H NMR (CDCls) 6.38 (d, 1H), 6.55 (s, 1H), 7.27  [5][6]
(d, 1H)
SMILES CC1=C(C=CC(=C1)N)Br [3]

Analysis of Key Reactive Sites

The reactivity of 4-bromo-3-methylaniline can be systematically understood by examining its
three principal functional regions.
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Key Reactive Sites

Site 1: Amino Group l

(Nucleophilic Center)

Site 2: C-Br Bond
(Cross-Coupling)

Site 3: Aromatic Ring
(Electrophilic Substitution)

Click to download full resolution via product page

Caption: Predicted regioselectivity for electrophilic aromatic substitution.

o Position C6: This position is ortho to the strongly activating amino group and meta to the
methyl and bromo groups. It is sterically the most accessible of the activated positions,
making it the primary site for electrophilic attack.
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e Position C2: This position is ortho to both the amino and methyl groups. While electronically
highly activated, it is sterically hindered by the adjacent methyl group, making it a secondary
site for substitution.

o Position C5: This position is meta to the strongly activating amino group, making it
electronically disfavored for attack. [7]

Experimental Protocols: Harnessing the Reactivity

The following protocols are illustrative examples of how to target the key reactive sites.
Researchers should always first consult primary literature and conduct appropriate safety
assessments.

Protocol 1: Suzuki-Miyaura Coupling at the C-Br Bond

This protocol provides a general methodology for the formation of a C-C bond at the C4
position, adapted from demonstrated syntheses. [8][9]

Reaction Setup: To an oven-dried Schlenk flask, add 4-bromo-3-methylaniline (1.0 eq), the
desired arylboronic acid (1.2 eq), and a suitable base such as KsPOa (2.2 eq).

 Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or
Nitrogen) three times.

e Solvent and Catalyst Addition: Add anhydrous solvent (e.g., 1,4-dioxane or toluene). To this
suspension, add the palladium catalyst, such as Pd(PPhs)4 (0.05 eq).

e Reaction: Heat the mixture to 90-100 °C and stir vigorously for 12-24 hours, monitoring by
TLC or LC-MS.

o Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water.
Separate the organic layer, wash with brine, dry over anhydrous Na2SOa4, and concentrate
under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel to yield the
desired biaryl product.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://allen.in/jee/chemistry/anilines
https://pmc.ncbi.nlm.nih.gov/articles/PMC8465532/
https://www.researchgate.net/figure/Synthesis-of-E-4-bromo-N-4-bromothiophen-2-ylmethylene-2-methylaniline-3a-and_fig5_354631902
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Acylation of the Amino Group
(Protection/Modulation)

This procedure protects the amine and modulates its activating effect for subsequent reactions

like controlled bromination. [10]

Dissolution: Dissolve 4-bromo-3-methylaniline (1.0 eq) in a suitable solvent such as
dichloromethane or tetrahydrofuran in a round-bottom flask.

Base Addition: Add a base, such as pyridine or triethylamine (1.5 eq), to the solution and

cool in an ice bath to O °C.

Acylating Agent: Slowly add acetic anhydride or acetyl chloride (1.1 eq) dropwise to the
stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours until TLC
analysis indicates complete consumption of the starting material.

Workup: Quench the reaction by slowly adding water. Extract the product with ethyl acetate.
Wash the combined organic layers sequentially with dilute HCI, saturated NaHCOs solution,
and brine.

Isolation: Dry the organic layer over anhydrous Na=SOa, filter, and evaporate the solvent to
yield N-(4-bromo-3-methylphenyl)acetamide, which can often be used without further

purification.

Protocol 3: Diazotization and Sandmeyer Cyanation of
the Amino Group

This protocol demonstrates the conversion of the amino group to a nitrile via a diazonium salt
intermediate. [11][12]

o Diazotization: In a flask cooled to 0-5 °C, dissolve 4-bromo-3-methylaniline (1.0 eq) in an

agueous solution of a strong acid (e.g., 2.5 eq of H2S0Oa4). To this stirred suspension, add a
solution of sodium nitrite (1.1 eq) in water dropwise, keeping the temperature below 5 °C.
Stir for 30 minutes at this temperature to form the diazonium salt solution.
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o Catalyst Preparation: In a separate flask, prepare a solution of copper(l) cyanide (1.3 eq)
and sodium or potassium cyanide (1.5 eq) in water.

e Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the copper cyanide
solution. Effervescence (N2 gas) will be observed.

e Reaction Completion: After the addition is complete, allow the mixture to warm to room
temperature and then heat gently (e.g., to 50-60 °C) for 1 hour to ensure complete reaction.

o Workup: Cool the reaction mixture and extract the product with a suitable organic solvent like
toluene or ethyl acetate. Wash the organic layer with water and brine.

 Purification: Dry the organic layer over anhydrous Na=SOa4, concentrate, and purify the
resulting 4-bromo-3-methylbenzonitrile by column chromatography or recrystallization.

Conclusion

4-Bromo-3-methylaniline is a quintessential example of a multifunctional synthetic building
block. Its value lies not just in the presence of its reactive sites, but in the predictable and
controllable reactivity that arises from the electronic and steric interplay between them. A
thorough understanding of the nucleophilicity of the amino group, the susceptibility of the C-Br
bond to cross-coupling, and the regiochemistry of electrophilic attack on the aromatic ring
empowers chemists to design efficient and elegant synthetic routes. By leveraging the
protocols and principles outlined in this guide, researchers in drug discovery and materials
science can effectively incorporate this versatile intermediate into their synthetic programs to
build the complex molecules of tomorrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: The Strategic Importance of 4-Bromo-3-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290658/docs#introduction-the-strategic-importance-
of-4-bromo-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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